Acetic acid, (3-oxo-1(3H)-isobenzofuranylidene)-

• IUPAC Name: (2Z)-2-(3-oxo-2-benzofuran-1-ylidene)acetic acid
• InChI: InChI=1S/C10H6O4/c11-9(12)5-8-6-3-1-2-4-7(6)10(13)14-8/h1-5H,(H,11,12)/b8-5-
• InChI Key: XKMGDVJBAWUUDZ-YVMONPNESA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=CC(=O)O)OC2=O
• Isomeric SMILES: C1=CC=C2C(=C1)/C(=C/C(=O)O)/OC2=O
• Molecular Formula: C10H6O4
• DSSTOX Substance ID: DTXSID8073342
• Molecular Weight: 190.15 g/mol
• CAS RN: 4743-57-1

Description

The compound “Acetic acid, (3-oxo-1(3H)-isobenzofuranylidene)-” is a type of benzofuran compound. Benzofuran compounds are ubiquitous in nature and have been shown to have strong biological activities such as anti-tumor, antibacterial, anti-oxidative, and anti-viral activities.

Synthesis Analysis

Benzofuran compounds can be synthesized via condensation, aromatization, and acetylation reactions. Novel methods for constructing benzofuran rings have been discovered in recent years. A complex benzofuran derivative is constructed by a unique free radical cyclization cascade, which is an excellent method for the synthesis of a series of difficult-to-prepare polycyclic benzofuran compounds.

Molecular Structure Analysis

The molecular formula of this compound is C9H7NO3S. Its average mass is 209.222 Da and its monoisotopic mass is 209.014664 Da.

Chemical Reactions Analysis

Benzofuran compounds have been developed and utilized as anticancer agents. A complex benzofuran derivative is constructed by a unique free radical cyclization cascade.

Physical And Chemical Properties Analysis

The compound has a density of 1.5±0.1 g/cm3. Its boiling point is 444.9±47.0 °C at 760 mmHg. The vapour pressure is 0.0±1.1 mmHg at 25°C. The enthalpy of vaporization is 74.1±3.0 kJ/mol. The flash point is 222.8±29.3 °C.

Scientific Research Applications

Cardiovascular Research

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Metabolic Pathways and Oxidative Stress

• Ethanol is oxidized to acetic acid, which becomes acetate at physiological pH. .

Future Directions

Benzofuran compounds have attracted more and more attention of chemical and pharmaceutical researchers worldwide, making these substances potential natural drug lead compounds. For example, the recently discovered novel macrocyclic benzofuran compound has anti-hepatitis C virus activity and is expected to be an effective therapeutic drug for hepatitis C disease. Future research may focus on exploring the potential applications of these compounds in various fields.

Mechanism of Action

Target of Action

Acetic acid, a related compound, is known to have antimicrobial properties and is used to treat infections caused by bacteria or fungus

Mode of Action

Acetic acid, a structurally related compound, is known to exert its effects through dissociation inside microbial cells, causing a decrease in intracellular ph and metabolic disturbance

Biochemical Pathways

Acetic acid, a related compound, is a product of the oxidation of ethanol and of the destructive distillation of wood

Pharmacokinetics

The pharmacokinetics of non-steroidal anti-inflammatory drugs (nsaids), which include acetic acid derivatives, are described by the ladme model, which stands for liberation, absorption, distribution, metabolism, and elimination . This model describes the journey of a drug molecule through the body, including its release from the drug product, its absorption into the body system, its distribution to its site of action and back into the blood, and its elimination from the body

Result of Action

Acetic acid, a related compound, is known to generate oxidative stress and alter the function of pre-sympathetic neurons

Action Environment

Acetic acid, a related compound, is known to be used as a preservative in foods and beverages, suggesting that its action and stability may be influenced by factors such as temperature, ph, and the presence of other substances